N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide

• IUPAC Name: N-[1-(2-methoxy-5-methylanilino)-1-oxopropan-2-yl]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-12-9-10-16(23-3)15(11-12)20-17(21)13(2)19-18(22)14-7-5-4-6-8-14/h4-11,13H,1-3H3,(H,19,22)(H,20,21)
• InChI Key: JHHMSCBXTKOKTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C(C)NC(=O)C2=CC=CC=C2
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide, also known as MMB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMB belongs to the class of benzamide compounds that have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide is not fully understood, but it is believed to act by inhibiting the activity of the enzyme histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression, and its inhibition by N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide leads to the activation of tumor suppressor genes and the inhibition of oncogenic genes.
Biochemical and Physiological Effects
N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. It also has anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. In addition, N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to modulate the activity of immune cells, leading to the suppression of autoimmune responses.

Advantages and Limitations for Lab Experiments

N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide has several advantages for lab experiments, including its high purity and stability, and its ability to target specific enzymes and pathways. However, its low solubility in water can make it difficult to administer in vivo, and its potential toxicity requires careful dosing and monitoring.

Future Directions

There are several future directions for the research on N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide. One potential application is its use in combination therapy with other anti-cancer drugs to enhance their efficacy. Another direction is the development of more potent and selective HDAC inhibitors based on the structure of N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide. Additionally, the potential use of N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide in the treatment of other diseases, such as neurodegenerative disorders, is an area of active research.
Conclusion
In conclusion, N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide is a synthetic compound that has shown promising therapeutic potential for the treatment of various diseases. Its mechanism of action involves the inhibition of HDAC, leading to the activation of tumor suppressor genes and the inhibition of oncogenic genes. N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide has several advantages for lab experiments, but its low solubility and potential toxicity require careful dosing and monitoring. Future research on N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide will focus on its use in combination therapy, the development of more potent and selective HDAC inhibitors, and its potential use in the treatment of other diseases.

Synthesis Methods

The synthesis of N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide involves the reaction of 2-amino-5-methylphenol with 2-bromo-4-methoxyacetophenone in the presence of potassium carbonate in dimethylformamide. The resulting intermediate is then reacted with N-methylanthranilic acid in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine to yield N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide. The yield of N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide obtained in this method is around 50%, and the purity can be increased by recrystallization.

Scientific Research Applications

N-{2-[(2-methoxy-5-methylphenyl)amino]-1-methyl-2-oxoethyl}benzamide has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties. It has been extensively studied for its potential use in the treatment of various diseases, including breast cancer, lung cancer, and inflammatory bowel disease.